![molecular formula C8H13NO3 B14307089 Butyl 4-amino-4-oxobut-2-enoate CAS No. 119359-91-0](/img/structure/B14307089.png)
Butyl 4-amino-4-oxobut-2-enoate
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Overview
Description
Butyl 4-amino-4-oxobut-2-enoate is an organic compound with a unique structure that includes both an amino group and a carbonyl group
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of butyl 4-amino-4-oxobut-2-enoate can be achieved through several methods. One common approach involves the aldol condensation of glyoxylic acid with methyl ketone derivatives under microwave-assisted conditions . This method provides the desired product in moderate to excellent yields, depending on the nature of the methyl ketone substituent. For aryl derivatives, tosic acid is used, while aliphatic substrates react best with pyrrolidine and acetic acid .
Industrial Production Methods
Industrial production of this compound typically involves large-scale aldol condensation reactions. The reaction conditions are optimized to maximize yield and purity, often using continuous flow reactors to ensure consistent product quality.
Chemical Reactions Analysis
Types of Reactions
Butyl 4-amino-4-oxobut-2-enoate undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding carboxylic acids.
Reduction: Reduction reactions can convert the carbonyl group to an alcohol.
Substitution: The amino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.
Substitution: Nucleophiles such as amines and thiols can react with the amino group under mild conditions.
Major Products Formed
Oxidation: Carboxylic acids.
Reduction: Alcohols.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
Butyl 4-amino-4-oxobut-2-enoate has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential interactions with biological macromolecules, such as DNA.
Medicine: Explored for its potential therapeutic properties, including anti-ulcer activity.
Mechanism of Action
The mechanism of action of butyl 4-amino-4-oxobut-2-enoate involves its interaction with specific molecular targets. For example, it has been shown to inhibit the enzyme 1,4-dihydroxy-2-naphthoyl-CoA synthase (MenB) in the menaquinone biosynthesis pathway of Mycobacterium tuberculosis . This inhibition is achieved through the formation of a CoA adduct, which interacts with the enzyme’s active site, leading to its inhibition.
Comparison with Similar Compounds
Butyl 4-amino-4-oxobut-2-enoate can be compared with other similar compounds, such as:
Ethyl trans-4-oxo-2-butenoate: Used as an intermediate in the synthesis of pharmaceutically active molecules.
(E)-4-((2-methoxyphenyl)amino)-4-oxobut-2-enoic acid: Known for its interaction with DNA and potential anticancer properties.
Properties
CAS No. |
119359-91-0 |
---|---|
Molecular Formula |
C8H13NO3 |
Molecular Weight |
171.19 g/mol |
IUPAC Name |
butyl 4-amino-4-oxobut-2-enoate |
InChI |
InChI=1S/C8H13NO3/c1-2-3-6-12-8(11)5-4-7(9)10/h4-5H,2-3,6H2,1H3,(H2,9,10) |
InChI Key |
SCDOVRLBUIWLMF-UHFFFAOYSA-N |
Canonical SMILES |
CCCCOC(=O)C=CC(=O)N |
Origin of Product |
United States |
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